Cas no 132261-23-5 (4-(aminomethyl)benzene-1,2-diamine)
4-(aminomethyl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(aminomethyl)benzene-1,2-diamine
-
- Inchi: 1S/C7H11N3/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4,8-10H2
- InChI Key: NIFORNFMPZNGPI-UHFFFAOYSA-N
- SMILES: NC1=C(C=CC(CN)=C1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- XLogP3: -0.9
- Topological Polar Surface Area: 78.1
4-(aminomethyl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-152545-0.05g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 0.05g |
$69.0 | 2023-06-08 | |
| Enamine | EN300-152545-0.1g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 0.1g |
$105.0 | 2023-06-08 | |
| Enamine | EN300-152545-0.25g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 0.25g |
$149.0 | 2023-06-08 | |
| Enamine | EN300-152545-0.5g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 0.5g |
$284.0 | 2023-06-08 | |
| Enamine | EN300-152545-1.0g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 1g |
$385.0 | 2023-06-08 | |
| Enamine | EN300-152545-2.5g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 2.5g |
$754.0 | 2023-06-08 | |
| Enamine | EN300-152545-5.0g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 5g |
$1115.0 | 2023-06-08 | |
| Enamine | EN300-152545-10.0g |
4-(aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 10g |
$1654.0 | 2023-06-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00985966-1g |
4-(Aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 1g |
¥2142.0 | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00985966-5g |
4-(Aminomethyl)benzene-1,2-diamine |
132261-23-5 | 95% | 5g |
¥6223.0 | 2023-04-03 |
4-(aminomethyl)benzene-1,2-diamine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-(aminomethyl)benzene-1,2-diamine
Research Brief on 4-(Aminomethyl)benzene-1,2-diamine (CAS: 132261-23-5) in Chemical Biology and Pharmaceutical Applications
4-(Aminomethyl)benzene-1,2-diamine (CAS: 132261-23-5) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and biological activities, providing a comprehensive overview for researchers in the field.
Recent advancements in synthetic chemistry have demonstrated the versatility of 4-(aminomethyl)benzene-1,2-diamine as a building block for heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of novel benzimidazole derivatives with potent inhibitory effects against EGFR tyrosine kinase, a target in cancer therapy. The study emphasized the compound's role in enhancing binding affinity through its amino and methylene functional groups.
In antimicrobial research, 4-(aminomethyl)benzene-1,2-diamine has shown promise as a precursor for Schiff base ligands. A 2022 paper in Bioorganic & Medicinal Chemistry Letters detailed its coordination with transition metals (e.g., Cu(II), Zn(II)) to form complexes with broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The chelation mechanism was found to disrupt bacterial cell wall synthesis.
Notably, the compound's fluorescence properties have been exploited in biosensing applications. Researchers at the University of Tokyo (2023) developed a turn-on probe using 132261-23-5 derivatives for selective detection of hydrogen peroxide in live cells, leveraging its oxidative coupling reactivity. This innovation was featured in Chemical Communications and underscores its utility in redox biology studies.
Challenges remain in optimizing the pharmacokinetic profile of derivatives, particularly regarding metabolic stability. A 2023 ACS Pharmacology & Translational Science review highlighted the need for structural modifications to reduce first-pass metabolism while retaining target engagement. Computational modeling studies suggest that N-acylation of the aminomethyl group may address this limitation.
In conclusion, 4-(aminomethyl)benzene-1,2-diamine continues to be a valuable scaffold in medicinal chemistry, with emerging applications in targeted therapy and diagnostics. Ongoing research focuses on expanding its chemical space through innovative synthetic strategies and elucidating structure-activity relationships for specific therapeutic indications.
132261-23-5 (4-(aminomethyl)benzene-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)